Tert-butyl 5-(6-fluoropyridine-3-amido)-2-azabicyclo[2.1.1]hexane-2-carboxylate

• IUPAC Name: tert-butyl 5-[(6-fluoropyridine-3-carbonyl)amino]-2-azabicyclo[2.1.1]hexane-2-carboxylate
• InChI: InChI=1S/C16H20FN3O3/c1-16(2,3)23-15(22)20-8-10-6-11(20)13(10)19-14(21)9-4-5-12(17)18-7-9/h4-5,7,10-11,13H,6,8H2,1-3H3,(H,19,21)
• InChI Key: AGKYCTMPGZVZIR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CC1C2NC(=O)C3=CN=C(C=C3)F
• Molecular Formula: C16H20FN3O3
• Molecular Weight: 321.35 g/mol

Description

Tert-butyl 5-(6-fluoropyridine-3-amido)-2-azabicyclo[2.1.1]hexane-2-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

Tert-butyl 5-(6-fluoropyridine-3-amido)-2-azabicyclo[2.1.1]hexane-2-carboxylate acts as an agonist for the α7 nicotinic acetylcholine receptor, which is a ligand-gated ion channel that is primarily expressed in the central nervous system. Activation of this receptor leads to the influx of calcium ions into the cell, which triggers various downstream signaling pathways that are involved in cognitive processes.
Biochemical and Physiological Effects:
Studies have shown that tert-butyl 5-(6-fluoropyridine-3-amido)-2-azabicyclo[2.1.1]hexane-2-carboxylate can enhance cognitive function in animal models, including improvements in learning, memory, and attention. The compound has also been shown to have neuroprotective effects and may help to prevent neuronal damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of tert-butyl 5-(6-fluoropyridine-3-amido)-2-azabicyclo[2.1.1]hexane-2-carboxylate is its high selectivity for the α7 nicotinic acetylcholine receptor, which makes it a useful tool for studying the physiological and pathological roles of this receptor. However, the compound has limited solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on tert-butyl 5-(6-fluoropyridine-3-amido)-2-azabicyclo[2.1.1]hexane-2-carboxylate. One area of interest is the development of more potent and selective agonists for the α7 nicotinic acetylcholine receptor, which could have therapeutic potential for various cognitive disorders. Another direction is the investigation of the compound's effects on other neurotransmitter systems and signaling pathways, which could provide insights into its broader physiological effects. Finally, there is potential for the development of novel drug delivery systems that could improve the solubility and bioavailability of the compound, making it easier to work with in experimental settings.

Synthesis Methods

The synthesis of tert-butyl 5-(6-fluoropyridine-3-amido)-2-azabicyclo[2.1.1]hexane-2-carboxylate involves a multistep process that includes the reaction of 6-fluoropyridine-3-carboxylic acid with tert-butyl 2-azabicyclo[2.1.1]hexane-2-carboxylate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide. The resulting intermediate is then treated with tert-butyl N-(tert-butoxycarbonyl)-L-valinate to yield the final product.

Scientific Research Applications

Tert-butyl 5-(6-fluoropyridine-3-amido)-2-azabicyclo[2.1.1]hexane-2-carboxylate has been studied extensively in the field of neuroscience due to its potential as a selective agonist for the α7 nicotinic acetylcholine receptor. This receptor is involved in various physiological processes, including learning, memory, and attention. The compound has also been investigated for its potential use in the treatment of Alzheimer's disease, schizophrenia, and other cognitive disorders.